Cas no 53452-65-6 (Quinoline, butyl-)

• Product Name: Quinoline, butyl-
• CAS No: 53452-65-6
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 369325
• PubChem ID: 82092
• Update Time: 2025-04-19

Quinoline, butyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, butyl-
• butylquinoline
• 2-butylquinoline
• 6-butylquinoline
• 7634-74-4
• 53452-65-6
• NS00012067
• K0BBK7OARM
• Quinoline, 6-butyl-
• 6-butyl-quinoline
• SCHEMBL6115157
• UNII-K0BBK7OARM
• DTXSID5064758
• EINECS 231-564-8
• EINECS 258-564-0
• Q27281776

• Inchi： 1S/C13H15N/c1-2-3-5-11-7-8-13-12(10-11)6-4-9-14-13/h4,6-10H,2-3,5H2,1H3
• InChI Key： HIFRWMLBTWKDIH-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C=CC(=C2)CCCC

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89